Cas no 111902-03-5 (D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 111902-03-5
• MF: C₁₈H₃₈O₄Si₂
• MW: 374.662928104401
• CID: 129462
• PubChem ID: 329818117
• Update Time: 2025-04-18

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• (2R,3S,4R)-4-[tert-butyl(dimethyl)silyl]oxy-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,4-dihydro-2H-pyran-3-ol
• 3 6-DI-O-(TERT-BUTYLDIMETHYLSILYL)-D-
• (2R,3S,4R)-4-((tert-Butyldimethylsilyl)oxy)-2-(((tert-butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3-ol
• 2,6-Anhydro-1,4-bis-O-[tert-butyl(dimethyl)silyl]-5-deoxy-D-arabino-hex-5-enitol
• 3,6-Di-O-tert-butyldimethylsilyl-D-galactal
• DTXSID40557008
• 3,6-Di-O-(tert-butyldimethylsilyl)-D-galactal
• 111902-03-5
• 3,6-Di-O-(tert-butyldimethylsilyl)-D-galactal, AldrichCPR
• CS-0441200

• MDL： MFCD01863627
• Inchi： 1S/C18H38O4Si2/c1-17(2,3)23(7,8)21-13-15-16(19)14(11-12-20-15)22-24(9,10)18(4,5)6/h11-12,14-16,19H,13H2,1-10H3/t14-,15-,16-/m1/s1
• InChI Key： JVPOCCACFOBDEV-BZUAXINKSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C=CO[C@H](CO[Si](C)(C)C(C)(C)C)[C@@H]1O

Computed Properties

• Exact Mass: 374.23094
• Monoisotopic Mass: 374.23086276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.96
• Boiling Point: 235 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.458(lit.)
• PSA: 47.92
• LogP: 4.67200
• Solubility: Not determined

D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-1,4-bis-O-[(1,1-dimethylethyl)dimethylsilyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3